3/'-deoxyadenosine-2/',5/'-diphosphoimidazolide
3/'-deoxyadenosine-2/',5/'-diphosphoimidazolide
Brand Name:
Vulcanchem
CAS No.:
113888-20-3
VCID:
VC0047451
InChI:
InChI=1S/C16H19N9O7P2/c17-14-13-15(21-7-20-14)25(10-22-13)16-12(32-34(28,29)24-4-2-19-9-24)5-11(31-16)6-30-33(26,27)23-3-1-18-8-23/h1-4,7-12,16H,5-6H2,(H,26,27)(H,28,29)(H2,17,20,21)/t11-,12+,16+/m0/s1
SMILES:
C1C(OC(C1OP(=O)(N2C=CN=C2)O)N3C=NC4=C(N=CN=C43)N)COP(=O)(N5C=CN=C5)O
Molecular Formula:
C16H19N9O7P2
Molecular Weight:
511.33 g/mol
3/'-deoxyadenosine-2/',5/'-diphosphoimidazolide
CAS No.: 113888-20-3
Main Products
VCID: VC0047451
Molecular Formula: C16H19N9O7P2
Molecular Weight: 511.33 g/mol
CAS No. | 113888-20-3 |
---|---|
Product Name | 3/'-deoxyadenosine-2/',5/'-diphosphoimidazolide |
Molecular Formula | C16H19N9O7P2 |
Molecular Weight | 511.33 g/mol |
IUPAC Name | [(2R,3R,5S)-2-(6-aminopurin-9-yl)-5-[[hydroxy(imidazol-1-yl)phosphoryl]oxymethyl]oxolan-3-yl]oxy-imidazol-1-ylphosphinic acid |
Standard InChI | InChI=1S/C16H19N9O7P2/c17-14-13-15(21-7-20-14)25(10-22-13)16-12(32-34(28,29)24-4-2-19-9-24)5-11(31-16)6-30-33(26,27)23-3-1-18-8-23/h1-4,7-12,16H,5-6H2,(H,26,27)(H,28,29)(H2,17,20,21)/t11-,12+,16+/m0/s1 |
Standard InChIKey | PLHILTSIFNHEGX-HWWQOWPSSA-N |
Isomeric SMILES | C1[C@H](O[C@H]([C@@H]1OP(=O)(N2C=CN=C2)O)N3C=NC4=C(N=CN=C43)N)COP(=O)(N5C=CN=C5)O |
SMILES | C1C(OC(C1OP(=O)(N2C=CN=C2)O)N3C=NC4=C(N=CN=C43)N)COP(=O)(N5C=CN=C5)O |
Canonical SMILES | C1C(OC(C1OP(=O)(N2C=CN=C2)O)N3C=NC4=C(N=CN=C43)N)COP(=O)(N5C=CN=C5)O |
Synonyms | 3'-deoxyadenosine-2',5'-diphosphoimidazolide Impd(3')ApIm |
PubChem Compound | 195050 |
Last Modified | Nov 11 2021 |
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